Cas no 3760-95-0 ((R)-(+)-1,2-Epoxybutane)

(R)-(+)-1,2-Epoxybutane structure
(R)-(+)-1,2-Epoxybutane structure
Product Name:(R)-(+)-1,2-Epoxybutane
CAS No:3760-95-0
MF:C4H8O
MW:72.1057214736938
MDL:MFCD02683444
CID:44468
PubChem ID:24877882
Update Time:2025-04-18

(R)-(+)-1,2-Epoxybutane Chemical and Physical Properties

Names and Identifiers

    • (R)-(+)-1,2-Epoxybutane
    • R-(+)-Butylene Oxide
    • (R)-(+)-Butylene Oxide
    • (2R)-2-Ethyloxirane
    • (R)-(+)-1,2-Butylene oxide
    • (R)-1,2-Epoxybutane
    • (R)-(+)-Ethylethylene Oxide
    • (R)-(+)-Ethyloxirane
    • Butane,1,2-epoxy-, (R)-(+)- (8CI)
    • Oxirane, ethyl-, (2R)- (9CI)
    • Oxirane, ethyl-,(R)-
    • (R)-2-Ethyloxirane
    • (R)-Ethyloxirane
    • (2R)-Ethyloxirane
    • R-1,2-epoxybutane
    • Oxirane, ethyl-, (2R)-
    • Oxirane, 2-ethyl-, (2R)-
    • (R)-Epoxybutane
    • PubChem14098
    • Oxirane, 2-ethyl-,(2R)-
    • (2R)-(+)-1,2-Epoxybutane
    • RBACIKXCRWGCBB-SCSAIBSYSA-N
    • CE0017
    • LS30243
    • EBD2202710
    • (2R)-(+)-3-Methyl-1,2-propeno
    • (R)-1,2-epoxy-butane
    • B3832
    • A801527
    • 760E950
    • AKOS017343449
    • DTXSID701315532
    • (R)-(+)-1,2-Epoxybutane, 98%
    • 3760-95-0
    • (R)-1,2-Epoxybutane;(R)-1,2-Epoxybutane;(R)-Ethyloxirane
    • A6421
    • MFCD02683444
    • EN300-54690
    • A11382
    • DB-002327
    • MDL： MFCD02683444
    • Inchi： 1S/C4H8O/c1-2-4-3-5-4/h4H,2-3H2,1H3/t4-/m1/s1
    • InChI Key： RBACIKXCRWGCBB-SCSAIBSYSA-N
    • SMILES： O1C[C@H]1CC

Computed Properties

  • Exact Mass: 72.05750
  • Monoisotopic Mass: 72.057514874g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 1
  • Complexity: 34.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.8
  • Topological Polar Surface Area: 12.5

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.837 g/mL at 25 °C(lit.)
  • Melting Point: 60-64°C
  • Boiling Point: 63°C(lit.)
  • Flash Point: Fahrenheit: 10.4 ° f < br / > Celsius: -12 ° C < br / >
  • Refractive Index: n20/D 1.386(lit.)
  • PSA: 12.53000
  • LogP: 0.79520
  • Optical Activity: [α]20/D 10°, neat
  • Solubility: Not determined

(R)-(+)-1,2-Epoxybutane Security Information

(R)-(+)-1,2-Epoxybutane Customs Data

  • HS CODE：2910900090
  • Customs Data：

    China Customs Code:

    2910900090

    Overview:

    2910900090. Three section epoxide,Epoxy alcohol(phenol,ether),Including its halogenation,sulfonation,Nitrosative or nitrosative derivatives. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2910900090. epoxides, epoxyalcohols, epoxyphenols and epoxyethers, with a three-membered ring, and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

(R)-(+)-1,2-Epoxybutane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
532355-1G
(R)-(+)-1,2-Epoxybutane
 3760-95-0 98%
1G
 ￥503.51 2022-02-24
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
532355-5G
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 3760-95-0
5g
 ¥964.95 2023-12-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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 3760-95-0 98.0%(GC)
25ml
 ￥1990.0 2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B3832-5ml
(R)-(+)-1,2-Epoxybutane
 3760-95-0 98.0%(GC)
5ml
 ￥590.0 2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.
085806-25g
(R)-(+)-1,2-Epoxybutane
 3760-95-0 97%
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 3981CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
085806-5g
(R)-(+)-1,2-Epoxybutane
 3760-95-0 97%
5g
 1380CNY 2021-05-08
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
R803891-25g
R-(+)-Butylene Oxide
 3760-95-0 98%
25g
 1,541.00 2021-05-17
TRC
E589395-500mg
(R)​-​(+)​-​1,​2-​Epoxybutane
 3760-95-0
500mg
 $64.00 2023-05-18
TRC
E589395-1g
(R)\u200b-\u200b(+)\u200b-\u200b1,\u200b2-\u200bEpoxybutane
 3760-95-0
1g
 $ 60.00 2022-06-05
TRC
E589395-5g
(R)​-​(+)​-​1,​2-​Epoxybutane
 3760-95-0
5g
 $287.00 2023-05-18

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